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I. Introduction and Application Notes
The Anti-de Sitter/Conformal Field Theory (AdS/CFT) correspondence, also known as

gauge/gravity duality, posits a remarkable equivalence between a theory of gravity in a d-

dimensional Anti-de Sitter (AdS) spacetime and a quantum field theory (QFT) without gravity on

its (d-1)-dimensional boundary.[1][2][3] This duality provides a powerful toolkit for studying

strongly coupled quantum systems, which are notoriously difficult to analyze with traditional

methods, by mapping them to more tractable problems in classical gravity.[1][2] One of the

most profound entries in this holographic dictionary is the relationship between the

entanglement entropy of a region in the boundary QFT and the area of a specific surface in the

bulk AdS spacetime.[4][5]

Entanglement entropy is a measure of the quantum correlations between a subsystem and its

complement.[6][7] In the context of the AdS/CFT correspondence, the Ryu-Takayanagi (RT)

formula provides a simple and elegant geometric prescription for its calculation.[8] It states that

the entanglement entropy of a spatial region A on the boundary is proportional to the area of a

minimal surface, γA, in the bulk spacetime that ends on the boundary of A.[4][7]

The Bañados-Teitelboim-Zanelli (BTZ) black hole is a solution to Einstein's equations with a

negative cosmological constant in (2+1) dimensions.[9][10] It serves as a crucial theoretical

laboratory for studying the quantum aspects of black holes and gravity due to its simplicity and

its exact holographic duality with a 2-dimensional conformal field theory (CFT).[9][10]
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Calculating the holographic entanglement entropy in BTZ spacetime allows researchers to

probe fundamental questions about black hole thermodynamics, the nature of spacetime, and

the information paradox.[11][12] For instance, it has been shown that the Bekenstein-Hawking

entropy of the BTZ black hole can be derived from a holographic entanglement entropy

calculation, suggesting that spacetime geometry itself may emerge from quantum

entanglement.[11][13][14]

These protocols are designed to provide a clear, step-by-step guide for researchers to compute

the holographic entanglement entropy for a single interval in the boundary CFT dual to the BTZ
spacetime.

II. Key Concepts and Theoretical Framework
A firm grasp of the foundational concepts is essential before proceeding to the calculation

protocol. The following table summarizes the key definitions.
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Concept Definition

AdS/CFT Correspondence

A conjectured equivalence between a quantum

gravity theory in an Anti-de Sitter (AdS)

spacetime and a conformal field theory (CFT) on

its boundary.[1][2]

BTZ Spacetime

A (2+1)-dimensional black hole solution with a

negative cosmological constant, which is

asymptotically AdS.[9][10]

Entanglement Entropy (SA)

The von Neumann entropy of the reduced

density matrix of a subsystem A, quantifying the

entanglement between A and its complement.[7]

[15]

Ryu-Takayanagi Formula

A holographic prescription stating that the

entanglement entropy SA is given by the area of

a minimal surface γA in the bulk that is

homologous to the boundary region A, divided

by 4 times Newton's constant (GN).[4][8]

Minimal Surface (γA)

The codimension-2 surface in the bulk with the

smallest possible area that has the same

boundary as the region A on the AdS boundary

(∂γA = ∂A).[7][16] In 3D AdS (like BTZ), this

minimal surface is a geodesic.[15]

The calculation hinges on the Ryu-Takayanagi formula, whose components are detailed below.
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Component Description

SA
The entanglement entropy of the boundary

region A.

Area(γA)

The proper area (in this 3D case, the length) of

the minimal surface γA in the bulk BTZ

spacetime.

GN(3)
The 3-dimensional Newton's gravitational

constant.

Formula SA = Area(γA) / (4GN(3))

III. Protocol for Calculating Entanglement Entropy in
BTZ Spacetime
This protocol details the computational steps to calculate the entanglement entropy of a single

spatial interval of length l on the boundary of a static, non-rotating BTZ black hole.

Theoretical Materials and Setup
BTZ Metric: The geometry of the bulk spacetime is described by the BTZ metric. For a static,

non-rotating BTZ black hole, the metric is given by:

ds² = - (r² - r+²) dt² + (r² - r+²)-1 dr² + r² dφ²

(Note: The AdS radius L is set to 1 for simplicity).

Parameter Description

r
The radial coordinate in the bulk. The boundary

is at r → ∞.

t, φ The time and angular coordinates.

r+
The radius of the event horizon, related to the

black hole mass (M) by M = r+²/ (8GN(3)).
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Boundary Region (A): A single interval of angular width Δφ = l on the spatial circle at a

constant time slice on the boundary (r → ∞).

Workflow for Calculation
The overall workflow for the calculation is depicted below.
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Boundary CFT Setup

Bulk Gravity Calculation

Holographic Dictionary

1. Define Boundary Region A
(Interval of length l)

2. Define BTZ Spacetime Metric

3. Parameterize Bulk Geodesic γ_A
(Anchored at endpoints of A)

4. Write Down Length Functional
 L[γ_A]

5. Solve Euler-Lagrange Equations
(Find minimal length path)

6. Calculate Regularized Length
of the Geodesic

7. Apply Ryu-Takayanagi Formula
 S_A = Length(γ_A) / 4G_N

Click to download full resolution via product page

Caption: Workflow for Holographic Entanglement Entropy Calculation.
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Step-by-Step Computational Protocol
Define the Boundary Interval:

On the boundary (r → ∞), consider a constant time slice (t = const).

Define the interval A to lie from φ = -l/2 to φ = +l/2. The endpoints of this interval are the

anchoring points for our bulk geodesic.

Parameterize the Bulk Geodesic (Minimal Surface):

In the (2+1)-dimensional BTZ spacetime, the codimension-2 minimal surface is a

spacelike geodesic.

We can parameterize this geodesic as r = r(φ). Due to symmetry, the geodesic will be

symmetric around φ = 0, with its turning point (closest approach to the horizon) at r = r* at

φ = 0.

Write the Length Functional:

The length element dL for a curve r(φ) at constant t is given by the metric: dL² = (r² - r+²)-1

dr² + r² dφ²

The total length is the integral of dL: L = ∫ dφ √((r² - r+²)-1 (dr/dφ)² + r²)

Solve for the Geodesic:

This is a standard variational problem. The conserved quantity associated with the φ-

translation symmetry simplifies the problem.

Solving the Euler-Lagrange equation for the length functional yields the trajectory of the

geodesic. The solution is:

r(φ) = r+ cosh( (r*/r+) * (φ - φ0) )

where r* is the turning point.

The relationship between the interval length l and the turning point r* is given by:
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l/2 = ∫r∞ dr / (r √( (r²/r²) (r²-r+²) - (r²-r+²) ) )

This simplifies to:

l = (2/r+) * arctanh(r+/r) or r = r+ coth(r+l/2)

Calculate the Regularized Length:

The length of the geodesic is divergent as it approaches the boundary (r → ∞). This is a

UV divergence in the dual CFT.

We regulate this by introducing a cutoff at a large radial distance, r = rmax.

The regularized length is calculated by integrating the length element along the geodesic

from the turning point r* to rmax (and multiplying by 2 for symmetry):

Lreg = 2 ∫rrmax dr / √( (r²/r²) (r²-r+²) - (r²-r+²) )

The result of this integration is:

Lreg = 2 log(2rmax/r+) - 2 log(sinh(r+l/2))

The divergent term, 2 log(2rmax/r+), is universal and can be subtracted off, leaving the

finite piece.

Apply the Ryu-Takayanagi Formula:

The entanglement entropy SA is the finite part of the regularized length divided by 4GN(3).

SA = (1 / (4GN(3))) * [2 log( (2r+/δ) sinh(r+l/2) )]

(Here, the cutoff has been related to the CFT UV cutoff δ).

A common expression relates the central charge c of the 2D CFT to the AdS radius (L=1)

and Newton's constant: c = 3L / (2GN(3)) = 3 / (2GN(3)).

Substituting this in, the final result is:

SA = (c/3) log[ (β/πδ) sinh(πl/β) ]
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where β = 2π/r+ is the inverse temperature of the boundary CFT.

IV. Data Summary and Visualization
Quantitative Results
The final formula for the entanglement entropy of a single interval in a 2D CFT at finite

temperature, as calculated from its BTZ dual, is summarized below.

Configuration
Entanglement Entropy

Formula
Parameters

Single Interval of length l
SA = (c/3) log[ (β/πδ) sinh(πl/

β) ]

c: Central charge of the CFTβ:

Inverse Temperature (β =

1/T)δ: UV cutoff in the CFTl:

Length of the spatial interval

Short Interval Limit (l << β) SA ≈ (c/3) log(l/δ)

This recovers the vacuum

entanglement entropy formula

for a single interval.

Long Interval Limit (l >> β) SA ≈ (πc / (3β)) l

The entropy grows linearly with

the size of the region,

exhibiting an extensive,

thermal character. This is

proportional to the thermal

entropy density.

Conceptual Diagrams
The following diagrams illustrate the core concepts of the holographic calculation.
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Bulk (AdS_3 - BTZ Spacetime)

Boundary (CFT_2)

BTZ Black Hole
(r=r+)

Minimal Surface
γ_A (Geodesic)

Region A

  Anchored at ∂A

Click to download full resolution via product page

Caption: Geometric setup for the holographic calculation.

AdS/CFT Dictionary for Entanglement Entropy

Bulk: (2+1)D Gravity (BTZ) Boundary: (1+1)D CFT

Geometric Quantity:
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Quantum Information Quantity:
Entanglement Entropy
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=
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Caption: The AdS/CFT correspondence as a duality.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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